Cas no 1805523-32-3 (4-Chloro-5-fluoropyridine-2-sulfonyl chloride)

4-Chloro-5-fluoropyridine-2-sulfonyl chloride is a highly reactive sulfonyl chloride derivative, primarily utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its distinct structure, featuring both chloro and fluoro substituents on the pyridine ring, enhances its utility in selective functionalization reactions. The sulfonyl chloride group enables efficient nucleophilic substitutions, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds. This compound is particularly advantageous in medicinal chemistry for the development of bioactive molecules due to its ability to introduce sulfonyl functionalities with precision. Its stability under controlled conditions ensures reliable handling in synthetic workflows.

4-Chloro-5-fluoropyridine-2-sulfonyl chloride structure

1805523-32-3 structure

Product Name:4-Chloro-5-fluoropyridine-2-sulfonyl chloride

CAS No:1805523-32-3

MF:C₅H₂Cl₂FNO₂S

MW:230.044281482697

CID:4802894

Update Time:2025-06-07

4-Chloro-5-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-fluoropyridine-2-sulfonyl chloride
- Inchi： 1S/C5H2Cl2FNO2S/c6-3-1-5(12(7,10)11)9-2-4(3)8/h1-2H
- InChI Key： VBUUESZDWYIPNZ-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(=CN=1)F)Cl)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 253
XLogP3: 1.9
Topological Polar Surface Area: 55.4

4-Chloro-5-fluoropyridine-2-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010403-250mg	4-Chloro-5-fluoropyridine-2-sulfonyl chloride	1805523-32-3	95%	250mg	$960.40	2022-04-01
Alichem	A029010403-1g	4-Chloro-5-fluoropyridine-2-sulfonyl chloride	1805523-32-3	95%	1g	$2,750.25	2022-04-01